Cas no 1258651-95-4 (Methyl 2-amino-5-methanesulfonyl-4-methoxybenzoate)

• Product Name: Methyl 2-amino-5-methanesulfonyl-4-methoxybenzoate
• CAS No: 1258651-95-4
• MF: C₁₀H₁₃NO₅S
• MW: 259.278921842575
• MDL: MFCD17167273
• CID: 5207094
• Update Time: 2025-05-19

Methyl 2-amino-5-methanesulfonyl-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-5-methanesulfonyl-4-methoxybenzoate
• methyl2-amino-5-methanesulfonyl-4-methoxybenzoate
• Methyl 2-amino-4-methoxy-5-(methylsulfonyl)benzoate
• Methyl 2-amino-5-methanesulfonyl-4-methoxybenzoate

• MDL： MFCD17167273
• Inchi： 1S/C10H13NO5S/c1-15-8-5-7(11)6(10(12)16-2)4-9(8)17(3,13)14/h4-5H,11H2,1-3H3
• InChI Key： SKDVABFGPGBNAV-UHFFFAOYSA-N
• SMILES： S(C)(C1C=C(C(=O)OC)C(=CC=1OC)N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 375
• XLogP3: 0.9
• Topological Polar Surface Area: 104

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on Methyl 2-amino-5-methanesulfonyl-4-methoxybenzoate

Methyl 2-amino-5-methanesulfonyl-4-methoxybenzoate (CAS No. 1258651-95-4): A Key Intermediate in Modern Pharmaceutical Research

Methyl 2-amino-5-methanesulfonyl-4-methoxybenzoate (CAS No. 1258651-95-4) is a highly versatile and significant compound in the realm of pharmaceutical chemistry. Its unique structural features, characterized by the presence of an amino group, a methanesulfonyl moiety, and a methoxy substituent on a benzoate backbone, make it a valuable intermediate in the synthesis of various biologically active molecules. This compound has garnered considerable attention in recent years due to its role in the development of novel therapeutic agents targeting diverse disease pathways.

The chemical structure of Methyl 2-amino-5-methanesulfonyl-4-methoxybenzoate (CAS No. 1258651-95-4) exhibits a combination of functional groups that are highly conducive to further chemical modifications. The amino group (-NH₂) serves as a nucleophilic center, allowing for reactions such as acylation, alkylation, and coupling with other molecules. The methanesulfonyl group (-SO₂CH₃) introduces a strong electron-withdrawing effect, which can influence the reactivity and electronic properties of the adjacent aromatic ring. Additionally, the methoxy group (-OCH₃) provides another site for functionalization and can modulate the solubility and metabolic stability of derivatives.

In recent years, there has been a surge in research focused on developing small molecule inhibitors for kinases and other enzymes involved in cancer progression. Methyl 2-amino-5-methanesulfonyl-4-methoxybenzoate (CAS No. 1258651-95-4) has emerged as a crucial building block in this endeavor. Its structural framework allows for the design of compounds that can selectively interact with target enzymes, thereby disrupting critical signaling pathways. For instance, derivatives of this compound have been explored as inhibitors of tyrosine kinases, which play a pivotal role in cell proliferation and survival.

The methanesulfonyl group in Methyl 2-amino-5-methanesulfonyl-4-methoxybenzoate (CAS No. 1258651-95-4) is particularly noteworthy for its ability to enhance binding affinity to biological targets. This is attributed to its strong electron-withdrawing nature, which can stabilize negative charges on the enzyme active site or improve hydrophobic interactions. Such properties have been leveraged in the design of potent inhibitors that exhibit high selectivity and low toxicity. Moreover, the presence of both an amino and a methoxy group provides multiple points for further derivatization, enabling researchers to fine-tune physicochemical properties such as solubility and bioavailability.

Recent advancements in computational chemistry have further accelerated the development of novel derivatives based on Methyl 2-amino-5-methanesulfonyl-4-methoxybenzoate (CAS No. 1258651-95-4). Molecular modeling techniques have been employed to predict the binding modes of these compounds with target proteins, allowing for rational design of analogs with improved potency and selectivity. These computational approaches have complemented experimental efforts by providing insights into structural optimization strategies.

The pharmaceutical industry has also shown interest in Methyl 2-amino-5-methanesulfonyl-4-methoxybenzoate (CAS No. 1258651-95-4) for its potential applications in drug discovery beyond oncology. Researchers have investigated its utility in developing treatments for inflammatory diseases, neurodegenerative disorders, and infectious diseases. The compound's ability to undergo diverse chemical transformations makes it an attractive scaffold for generating libraries of novel compounds for high-throughput screening.

In conclusion, Methyl 2-amino-5-methanesulfonyl-4-methoxybenzoate (CAS No. 1258651-95-4) represents a cornerstone intermediate in modern pharmaceutical research. Its unique structural attributes and reactivity profile have positioned it as a key player in the synthesis of biologically active molecules targeting various therapeutic areas. As research continues to uncover new applications and derivatives, this compound is poised to remain at the forefront of drug discovery efforts.